![molecular formula C32H26N4O4 B1598234 4-((4-(Benzoylamino)-2-methoxy-5-methylphenyl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide CAS No. 76233-81-3](/img/structure/B1598234.png)
4-((4-(Benzoylamino)-2-methoxy-5-methylphenyl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide
Description
Synthesis Analysis
Azo compounds are synthesized through a process known as diazotization . This synthesis involves the reaction of an aromatic diamine, such as benzidine, which is typically diazotized twice and linked via the same or different couplers .Molecular Structure Analysis
The molecular structure of azo compounds is characterized by the presence of a chromophoric group (–N=N–) as in acid, reactive, azoic, direct, and basic dyes . The azo chromophore is bonded to aromatic derivative rings, naphthalene ring derivatives, aromatic heterocycles, or replaces an acidic hydrogen atom of an active methylene group .Chemical Reactions Analysis
Azo compounds undergo a unique light-induced isomerization between the linear, thermodynamically stable trans isomer and the bent, metastable cis isomer . This photoisomerization-induced geometrical change affects the electron distribution of azobenzenes, and therefore their affinity to certain chemical species .Physical And Chemical Properties Analysis
Azo compounds are generally colored due to their conjugated molecular structure and absorb light in the visible spectrum (400-700 nm) . They have extensive usage in the chemical industry as a starting material for the preparation of folate, a crucial vitamin required for DNA synthesis and replication .Future Directions
The interest towards azobenzenes has taken different, unprecedented directions, especially related to the integration of such photoswitches into materials for dynamically controlling materials properties and biological phenomena . The fields presented are expected to develop rapidly in the near future, and azobenzenes will play a central role in this development .
properties
IUPAC Name |
4-[(4-benzamido-2-methoxy-5-methylphenyl)diazenyl]-3-hydroxy-N-phenylnaphthalene-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H26N4O4/c1-20-17-27(28(40-2)19-26(20)34-31(38)21-11-5-3-6-12-21)35-36-29-24-16-10-9-13-22(24)18-25(30(29)37)32(39)33-23-14-7-4-8-15-23/h3-19,37H,1-2H3,(H,33,39)(H,34,38) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHCVURIUBDGMAR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)OC)N=NC3=C(C(=CC4=CC=CC=C43)C(=O)NC5=CC=CC=C5)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H26N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301113198 | |
Record name | 4-[2-[4-(Benzoylamino)-2-methoxy-5-methylphenyl]diazenyl]-3-hydroxy-N-phenyl-2-naphthalenecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301113198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
530.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-(Benzoylamino)-2-methoxy-5-methylphenyl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide | |
CAS RN |
76233-81-3 | |
Record name | 4-[2-[4-(Benzoylamino)-2-methoxy-5-methylphenyl]diazenyl]-3-hydroxy-N-phenyl-2-naphthalenecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76233-81-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-((4-(Benzoylamino)-2-methoxy-5-methylphenyl)azo)-3-hydroxy-N-phenylnaphthalene-2-carboxamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076233813 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-[2-[4-(Benzoylamino)-2-methoxy-5-methylphenyl]diazenyl]-3-hydroxy-N-phenyl-2-naphthalenecarboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301113198 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-[[4-(benzoylamino)-2-methoxy-5-methylphenyl]azo]-3-hydroxy-N-phenylnaphthalene-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.246 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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